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Compound of Interest

Compound Name:
(3R)-(+)-3-

(Dimethylamino)pyrrolidine

Cat. No.: B158491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and

purification of (3R)-(+)-3-(Dimethylamino)pyrrolidine, a chiral diamine of significant interest in

medicinal chemistry and drug development. This document details a robust synthetic pathway,

purification protocols, and the analytical methods required to ensure high purity of the final

compound.

Introduction
(3R)-(+)-3-(Dimethylamino)pyrrolidine is a valuable chiral building block in the synthesis of a

variety of pharmacologically active molecules. Its rigid pyrrolidine scaffold and the presence of

a chiral center make it a sought-after intermediate for creating compounds with specific

stereochemistry, which is often crucial for their biological activity. This guide outlines a reliable

and enantioselective synthetic route starting from a readily available chiral precursor, followed

by detailed purification and analytical procedures.

Physicochemical Properties
A summary of the key physicochemical properties of (3R)-(+)-3-(Dimethylamino)pyrrolidine is

presented in Table 1.
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Property Value

CAS Number 132958-72-6

Molecular Formula C₆H₁₄N₂

Molecular Weight 114.19 g/mol

Boiling Point 166 °C at 760 mmHg

Density 0.899 g/mL at 25 °C

Optical Activity [α]₂₀/D +14° (c=1 in ethanol)

Refractive Index n₂₀/D 1.4650

Enantioselective Synthesis Pathway
The preferred synthetic route to obtain (3R)-(+)-3-(Dimethylamino)pyrrolidine with high

enantiomeric purity initiates from the naturally occurring chiral amino acid, trans-4-hydroxy-L-

proline. This strategy ensures the desired (R)-stereochemistry at the C3 position of the

pyrrolidine ring from the outset. The overall synthetic workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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